Cas no 408335-42-2 (1,3-Dimethyl-5-hydroxyuracil)

• Product Name: 1,3-Dimethyl-5-hydroxyuracil
• CAS No: 408335-42-2
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD06658203
• CID: 326176
• PubChem ID: 319989
• Update Time: 2025-10-16

1,3-Dimethyl-5-hydroxyuracil Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-hydroxy-1,3-dimethyl-
• 1,3-DIMETHYL-5-HYDROXYURACIL
• 5-hydroxy-1,3-dimethylpyrimidine-2,4-dione
• NSC266141
• 2,4(1H,3H)-Pyrimidinedione, 5-hydroxy-1,3-dimethyl-
• FCH853092
• SY038167
• 5-hydroxy-1,3-dimethyl-pyrimidine-2,4-dione
• 5-Hydroxy-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
• 1,3-Dimethyl-5-hydroxypyrimidine-2,4(1H,3H)-dione
• AC2077
• SB55685
• A923352
• CS-0314806
• NSC-266141
• SCHEMBL3806350
• 20406-86-4
• AKOS006295104
• FT-0644592
• DTXSID60313067
• 408335-42-2
• MFCD06658203
• CS-12126
• DB-049666
• 1,3-Dimethyl-5-hydroxyuracil

• MDL： MFCD06658203
• Inchi： 1S/C6H8N2O3/c1-7-3-4(9)5(10)8(2)6(7)11/h3,9H,1-2H3
• InChI Key： YUAQZUMPJSCOHF-UHFFFAOYSA-N
• SMILES： OC1=CN(C)C(N(C)C1=O)=O

Computed Properties

• Exact Mass: 156.05300
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8
• XLogP3: -0.8

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 250.8±50.0 °C at 760 mmHg
• Flash Point: 144.6±22.3 °C
• PSA: 64.23000
• LogP: -1.21040

1,3-Dimethyl-5-hydroxyuracil Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃